Cas no 194874-12-9 (Ethyl 2-[benzyl(3-cyanopropyl)amino]acetate)

• Product Name: Ethyl 2-[benzyl(3-cyanopropyl)amino]acetate
• CAS No: 194874-12-9
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• MDL: MFCD00086985
• CID: 3166608
• PubChem ID: 4432299
• Update Time: 2025-05-19

Ethyl 2-[benzyl(3-cyanopropyl)amino]acetate Chemical and Physical Properties

Names and Identifiers

• AKOS017451227
• Ethyl 2-(benzyl(3-cyanopropyl)amino)acetate
• ethyl[benzyl(3-cyanopropyl)amino]acetate
• CS-0039046
• W12551
• AS-70440
• Glycine, N-(3-cyanopropyl)-N-(phenylmethyl)-, ethyl ester
• VICVAODCXHLLTI-UHFFFAOYSA-N
• Ethyl2-(benzyl(3-cyanopropyl)amino)acetate
• ethyl 2-[benzyl(3-cyanopropyl)amino]acetate
• MFCD00086985
• 194874-12-9
• SCHEMBL2945207
• N-BENZYL-N-(3-CYANOPROPYL)-GLYCINE ETHYL ESTER
• Ethyl 2-[benzyl(3-cyanopropyl)amino]acetate

• MDL： MFCD00086985
• Inchi： 1S/C15H20N2O2/c1-2-19-15(18)13-17(11-7-6-10-16)12-14-8-4-3-5-9-14/h3-5,8-9H,2,6-7,11-13H2,1H3
• InChI Key： VICVAODCXHLLTI-UHFFFAOYSA-N
• SMILES： O(CC)C(CN(CC1C=CC=CC=1)CCCC#N)=O

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.3Ų

Additional information on Ethyl 2-[benzyl(3-cyanopropyl)amino]acetate

Ethyl 2-[benzyl(3-cyanopropyl)aminoacetate] (CAS No. 194874-12-9): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Ethyl 2-[benzyl(3-cyanopropyl)aminoacetate], identified by its CAS number 194874-12-9, is a compound of significant interest in the realms of chemical biology and medicinal chemistry. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in the synthesis of bioactive molecules and as a key intermediate in the development of novel therapeutic agents. The presence of both benzyl and cyanopropyl functional groups, combined with an acetate moiety, endows this molecule with distinct chemical properties that make it a valuable candidate for further exploration.

The structural composition of Ethyl 2-[benzyl(3-cyanopropyl)aminoacetate] (CAS No. 194874-12-9) consists of an acetic acid ester derivative linked to an amine group substituted with a benzyl and a 3-cyanopropyl chain. This configuration suggests potential interactions with biological targets, making it a promising scaffold for drug discovery. The benzyl group, known for its ability to enhance lipophilicity and metabolic stability, while the 3-cyanopropyl group introduces a polar and electronegative moiety, which can influence binding affinity and selectivity.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Ethyl 2-[benzyl(3-cyanopropyl)aminoacetate] (CAS No. 194874-12-9) has been investigated for its potential role in these areas due to its structural features. For instance, the amine group can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of Ethyl 2-[benzyl(3-cyanopropyl)aminoacetate] is its versatility in synthetic chemistry. The compound can be readily modified through various functional group transformations, allowing chemists to tailor its properties for specific applications. For example, the ester group can be hydrolyzed to yield the corresponding carboxylic acid, or it can be reduced to an alcohol. Additionally, the amine functionality can undergo reactions such as acylation or alkylation to introduce further complexity into the molecular structure.

The pharmacological potential of Ethyl 2-[benzyl(3-cyanopropyl)aminoacetate] (CAS No. 194874-12-9) has been explored in several preclinical studies. Researchers have demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes implicated in disease pathways. For instance, studies have shown that certain analogs can inhibit kinases involved in cancer progression by binding to their active sites and disrupting their function. Furthermore, the compound has shown promise in modulating neurotransmitter release, making it a candidate for treating neurological disorders.

The synthesis of Ethyl 2-[benzyl(3-cyanopropyl)aminoacetate] (CAS No. 194874-12-9) involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of benzylamine and 3-cyanopropylamine, which are then coupled via reductive amination or other amide-forming reactions. Subsequent esterification of the resulting amide yields the desired product. This synthetic route underscores the compound's accessibility and suitability for large-scale production.

In conclusion, Ethyl 2-[benzyl(3-cyanopropyl)aminoacetate] (CAS No. 194874-12-9) represents a fascinating molecule with significant potential in chemical biology and medicinal chemistry. Its unique structural features make it a versatile scaffold for drug discovery, while its synthetic accessibility allows for further modifications and derivatization. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.